Cas no 2171604-23-0 (5-(2-methyl-2H-1,2,3-triazol-4-yl)-1,9-dioxa-4-azaspiro5.5undecane)

• Product Name: 5-(2-methyl-2H-1,2,3-triazol-4-yl)-1,9-dioxa-4-azaspiro5.5undecane
• CAS No: 2171604-23-0
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 5985153
• PubChem ID: 165866421
• Update Time: 2025-07-17

5-(2-methyl-2H-1,2,3-triazol-4-yl)-1,9-dioxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(2-methyl-2H-1,2,3-triazol-4-yl)-1,9-dioxa-4-azaspiro5.5undecane
• 2171604-23-0
• EN300-1641258
• 5-(2-methyl-2H-1,2,3-triazol-4-yl)-1,9-dioxa-4-azaspiro[5.5]undecane

• Inchi： 1S/C11H18N4O2/c1-15-13-8-9(14-15)10-11(17-7-4-12-10)2-5-16-6-3-11/h8,10,12H,2-7H2,1H3
• InChI Key： QWGZFIVEFSUTLG-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=NN(C)N=2)C21CCOCC2

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 61.2Ų

Additional information on 5-(2-methyl-2H-1,2,3-triazol-4-yl)-1,9-dioxa-4-azaspiro5.5undecane

Research Brief on 5-(2-methyl-2H-1,2,3-triazol-4-yl)-1,9-dioxa-4-azaspiro[5.5]undecane (CAS: 2171604-23-0)

The compound 5-(2-methyl-2H-1,2,3-triazol-4-yl)-1,9-dioxa-4-azaspiro[5.5]undecane (CAS: 2171604-23-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the spirocyclic structure of this compound as a key feature that enhances its binding affinity to specific biological targets. The incorporation of a 1,2,3-triazole moiety further contributes to its pharmacological properties, making it a promising candidate for the development of novel therapeutics. Researchers have employed advanced synthetic strategies to optimize the yield and purity of this compound, with recent reports indicating successful large-scale synthesis under controlled conditions.

In vitro and in vivo studies have demonstrated that 5-(2-methyl-2H-1,2,3-triazol-4-yl)-1,9-dioxa-4-azaspiro[5.5]undecane exhibits potent activity against a range of biological targets, including enzymes involved in inflammatory pathways and neurodegenerative diseases. Preliminary data suggest that this compound may modulate key signaling pathways, offering potential therapeutic benefits for conditions such as Alzheimer's disease and rheumatoid arthritis. However, further studies are required to fully elucidate its mechanism of action and optimize its pharmacokinetic properties.

One of the most notable advancements in the research of this compound is its application in targeted drug delivery systems. Recent publications have explored its use as a scaffold for the development of prodrugs, leveraging its stability and bioavailability to enhance the efficacy of existing therapeutics. Additionally, computational modeling studies have provided insights into its interaction with various biological targets, facilitating the design of more effective derivatives.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity, and formulation need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound and its derivatives, with the goal of advancing them into clinical trials.

In conclusion, 5-(2-methyl-2H-1,2,3-triazol-4-yl)-1,9-dioxa-4-azaspiro[5.5]undecane represents a promising scaffold for drug discovery, with potential applications across multiple therapeutic areas. Continued research efforts are essential to fully realize its therapeutic potential and address the remaining challenges in its development. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.